![molecular formula C18H20N4O3 B2513364 5-((2-methoxybenzyl)amino)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione CAS No. 941954-68-3](/img/structure/B2513364.png)
5-((2-methoxybenzyl)amino)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
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Overview
Description
The compound “5-((2-methoxybenzyl)amino)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione” belongs to the class of pyridopyrimidines . Pyridopyrimidines are derivatives of pyrido[2,3-d]pyrimidine and have a broad spectrum of biological activity. They exhibit antiproliferative, antimicrobial, anti-inflammatory, hypotensive, and antihistamine properties .
Synthesis Analysis
Methods were developed for the synthesis of new pyrido[2,3-d]pyrimidin-5-ones and pyrido[2,3-d]pyrimidin-7-ones from 5-acetyl-N-acyl-6-amino-4-methylsulfanyl-2-phenylpyrimidines . Heating the latter with MeONa at reflux in BuOH led to selective formation of pyrido[2,3-d]pyrimidin-5-ones or pyrido[2,3-d]pyrimidin-7-ones .Molecular Structure Analysis
Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . The molecular structure of the compound can be determined using various spectroscopic techniques.Chemical Reactions Analysis
The possible substitution of SMe and OBu groups in pyridopyrimidinones was explored by using BnNH2 . It was demonstrated that prior oxidation of SMe group with m-chloroperbenzoic acid allowed for simpler introduction of the NHBn moiety .Scientific Research Applications
Synthesis and Characterization
The chemical compound 5-((2-methoxybenzyl)amino)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is involved in various synthetic and characterization studies, focusing on its potential applications in medicinal chemistry and material science. For instance, novel synthetic routes have been developed to create related heterocyclic compounds, leveraging their unique structural features for potential therapeutic applications. These synthetic methodologies often involve complex reactions, aiming to explore the compound's utility in developing new pharmacological agents or materials with specific properties (A. Abu‐Hashem et al., 2020).
Antiviral and Antibacterial Potential
Research into compounds structurally similar to this compound has revealed promising antiviral and antibacterial properties. These studies aim to evaluate their effectiveness against various pathogens by inhibiting specific biological pathways crucial for microbial survival and replication. Such compounds are often assessed for their potential as novel therapeutic agents in treating infections (D. Hocková et al., 2003).
Nonlinear Optical Properties
The nonlinear optical (NLO) properties of compounds related to this compound are of significant interest in the field of material science. These properties are crucial for applications in optical switching, modulation, and telecommunications. Research in this area focuses on understanding and enhancing the NLO behavior of such compounds to develop advanced materials for optical technologies (S. Shettigar et al., 2009).
Drug Development and Pharmacological Studies
The structural motif of this compound serves as a backbone for developing novel pharmacologically active compounds. These studies often involve modifying the core structure to enhance its interaction with biological targets, thereby improving therapeutic efficacy and selectivity for certain diseases. The ultimate goal is to discover new drugs with improved safety and effectiveness profiles for various medical conditions (B. Roth et al., 1980).
Mechanism of Action
Future Directions
properties
IUPAC Name |
5-[(2-methoxyphenyl)methylamino]-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O3/c1-11-9-20-16-14(17(23)22(3)18(24)21(16)2)15(11)19-10-12-7-5-6-8-13(12)25-4/h5-9H,10H2,1-4H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOFIRNWZCLBOEP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C2C(=C1NCC3=CC=CC=C3OC)C(=O)N(C(=O)N2C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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